Cas no 711021-34-0 (8-Methoxy-3-oxo-3,4-dihydro-2h-1,4-benzoxazine-6-carbaldehyde)

• Product Name: 8-Methoxy-3-oxo-3,4-dihydro-2h-1,4-benzoxazine-6-carbaldehyde
• CAS No: 711021-34-0
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4716286
• PubChem ID: 18452465
• Update Time: 2024-03-01

8-Methoxy-3-oxo-3,4-dihydro-2h-1,4-benzoxazine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• VRFTUNCTZIVONI-UHFFFAOYSA-N
• STL434948
• 8-methoxy-3-oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-carboaldehyde
• 8-methoxy-3-oxo-3,4-dihydro-2h-1,4-benzoxazine-6-carbaldehyde
• 8-methoxy-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbaldehyde
• 8-Methoxy-3-oxo-3,4-dihydro-2h-1,4-benzoxazine-6-carbaldehyde

• Inchi： 1S/C10H9NO4/c1-14-8-3-6(4-12)2-7-10(8)15-5-9(13)11-7/h2-4H,5H2,1H3,(H,11,13)
• InChI Key： VRFTUNCTZIVONI-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=C(C=O)C=C(C1=2)OC)=O

Computed Properties

• Exact Mass: 207.053
• Monoisotopic Mass: 207.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones